Cas no 2228885-78-5 (3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate)

• Product Name: 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate
• CAS No: 2228885-78-5
• MF: C₉H₁₇N₃O₃S
• MW: 247.31458067894
• CID: 6000815
• PubChem ID: 165845770
• Update Time: 2025-05-20

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate
• 2228885-78-5
• EN300-2003578
• [3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methyl sulfamate

• Inchi： 1S/C9H17N3O3S/c1-6(2)12-8(4)9(7(3)11-12)5-15-16(10,13)14/h6H,5H2,1-4H3,(H2,10,13,14)
• InChI Key： SSRWYFXUTYQZQV-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C(C)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 247.09906259g/mol
• Monoisotopic Mass: 247.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.6Ų

Additional information on 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate

Research Briefing on 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate (CAS: 2228885-78-5)

In recent years, the compound 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate (CAS: 2228885-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. The unique structural features of this compound, including the pyrazole ring and sulfamate moiety, contribute to its biological activity and make it a subject of ongoing investigation.

Recent studies have focused on the synthesis and optimization of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The researchers employed molecular docking and kinetic assays to elucidate the binding interactions and mechanism of inhibition, providing valuable insights for further drug design.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the sulfamate group in enhancing membrane permeability and disrupting bacterial cell wall synthesis.

In addition to its therapeutic applications, 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate has been explored as a tool compound in chemical biology. Researchers have utilized its sulfamate moiety to develop activity-based probes for studying sulfatases and sulfotransferases, enzymes involved in critical metabolic pathways. These probes have enabled the identification of novel enzyme targets and the characterization of their roles in disease progression.

Despite these advancements, challenges remain in the clinical translation of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl sulfamate (CAS: 2228885-78-5) represents a versatile and promising candidate in chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from enzyme inhibition to antimicrobial activity, paving the way for future therapeutic innovations.